Cas no 1701512-13-1 (3-bromo-5,7-dimethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-5,7-dimethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1701512-13-1
• MF: C₁₁H₁₈BrN₃
• MW: 272.184721469879
• CID: 5878942
• PubChem ID: 136838537
• Update Time: 2025-11-06

3-bromo-5,7-dimethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,7-dimethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 1701512-13-1
• EN300-1118307
• 3-bromo-5,7-dimethyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C11H18BrN3/c1-4-5-9-10(12)11-13-7(2)6-8(3)15(11)14-9/h7-8,13H,4-6H2,1-3H3
• InChI Key： NVZRGNNFMTVWHO-UHFFFAOYSA-N
• SMILES： BrC1C(CCC)=NN2C=1NC(C)CC2C

Computed Properties

• Exact Mass: 271.06841g/mol
• Monoisotopic Mass: 271.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-bromo-5,7-dimethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

3-Bromo-5,7-Dimethyl-2-Propyl-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidine: A Comprehensive Overview

The compound 3-bromo-5,7-dimethyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, identified by the CAS registry number CAS No. 1701512-13-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo-pyrimidines, which are known for their unique structural properties and versatile functionalities. The molecule's structure is characterized by a fused pyrazole and pyrimidine ring system, with substituents at specific positions that contribute to its distinct chemical behavior.

The synthesis of 3-bromo-5,7-dimethyl-2-propyl-pyrazolo[1,5-a]pyrimidine involves a series of intricate chemical reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity levels. These improvements are particularly important for applications where the compound's structural integrity is critical.

One of the most promising areas of research involving this compound is its potential in drug discovery. The pyrazolo-pyrimidine scaffold has been extensively studied due to its ability to interact with various biological targets. For instance, studies have shown that CAS No. 1701512-13-1 exhibits potent inhibitory activity against certain kinases and enzymes involved in disease pathways. This makes it a valuable lead compound in the development of novel therapeutic agents for conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its potential as a building block for nanomaterials with tailored properties.

The latest research on 3-bromo-5,7-dimethyl-2-propyl-pyrazolo[1,5-a]pyrimidine has focused on understanding its interaction with biological systems at a molecular level. Using advanced techniques such as X-ray crystallography and computational modeling, scientists have gained insights into how the compound binds to its target molecules. These findings have paved the way for further optimization of the compound's bioavailability and efficacy.

Moreover, recent studies have highlighted the importance of stereochemistry in this compound's activity. The presence of chiral centers in the molecule introduces stereochemical diversity that can significantly influence its pharmacokinetic properties and biological effects. This has led to an increased interest in exploring enantiomer-specific synthesis methods to produce enantiopure samples for detailed biological evaluation.

In conclusion, CAS No. 1701512-13-1, or 3-bromo-5,7-dimethyl-2-propyl-pyrazolo[1,5-a]pyrimidine, represents a fascinating example of how advanced synthetic chemistry can lead to compounds with multifaceted applications across various scientific disciplines. As research continues to uncover new insights into its properties and potential uses